Cas no 1806842-92-1 (3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide)

• Product Name: 3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide
• CAS No: 1806842-92-1
• MF: C₁₀H₇BrF₆O
• MW: 337.056403398514
• CID: 4982188
• Update Time: 2025-07-22

3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide

• Inchi： 1S/C10H7BrF6O/c1-18-8-5(4-11)2-6(9(12,13)14)3-7(8)10(15,16)17/h2-3H,4H2,1H3
• InChI Key： OOWLPGAGTUACQV-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide

Introduction to 3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide (CAS No. 1806842-92-1)

3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1806842-92-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aryl bromides and features a unique structural motif characterized by the presence of trifluoromethyl and methoxy substituents on a benzene ring, which are connected to a benzylic bromide group. The structural configuration of this molecule imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug development.

The trifluoromethyl group is a key feature of this compound, contributing to its lipophilicity and metabolic stability. This characteristic is particularly advantageous in pharmaceutical applications, where such modifications often enhance the bioavailability and pharmacokinetic profiles of drug candidates. Additionally, the methoxy group introduces polarity and hydrogen bonding potential, which can influence the compound's solubility and interactions with biological targets. The benzylic bromide moiety serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide has emerged as a versatile building block in this endeavor. Its structural features make it particularly suitable for the synthesis of kinase inhibitors, which play a crucial role in treating various cancers and inflammatory diseases. For instance, studies have demonstrated its utility in generating substituted benzamides and benzothiazoles that exhibit potent inhibitory activity against tyrosine kinases. These kinases are overexpressed in many malignancies, making them attractive targets for therapeutic intervention.

Moreover, the compound's ability to undergo facile functionalization has opened new avenues in medicinal chemistry. Researchers have leveraged its reactivity to develop libraries of derivatives with tailored biological activities. Notably, modifications at the trifluoromethyl and methoxy positions have been shown to modulate receptor binding affinities and metabolic stability. Such fine-tuning is essential for optimizing drug candidates for clinical translation. Preclinical studies have highlighted the potential of compounds derived from 3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide in addressing unmet medical needs, particularly in oncology and neurology.

The synthesis of 3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide involves multi-step organic transformations that highlight its synthetic utility. The introduction of the trifluoromethyl group typically employs palladium-catalyzed cross-coupling reactions or direct fluorination methods, while the methoxy group is often incorporated via nucleophilic aromatic substitution or metal-mediated coupling reactions. These synthetic strategies underscore the compound's role as a cornerstone in modern drug discovery pipelines. The benzylic bromide functionality can be further manipulated through various chemical transformations, including halogen exchange reactions or metal-halogen exchange processes, which expand its synthetic versatility.

Advances in computational chemistry have further enhanced the application of 3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide in rational drug design. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These studies have revealed that the electronic properties imparted by the trifluoromethyl group significantly influence binding affinity and selectivity. Additionally, computational predictions have guided the optimization of synthetic routes to maximize yield and purity while minimizing unwanted side reactions.

The pharmaceutical industry has taken notice of the potential of this compound due to its structural complexity and functional diversity. Several biotechnology companies have incorporated derivatives of 3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide into their drug development programs. Early-phase clinical trials have shown promising results for certain analogs in treating neurological disorders characterized by aberrant kinase activity. These trials underscore the importance of high-quality intermediates like this one in accelerating the transition from bench to bedside.

Looking ahead, the demand for specialized aryl bromides like 3,5-Bis(trifluoromethyl)-2-methoxybenzyl bromide is expected to grow as research continues to uncover new therapeutic applications. Innovations in synthetic methodologies will further streamline access to this compound and its derivatives, enabling faster discovery cycles for next-generation drugs. Collaborative efforts between academic researchers and industry scientists will be crucial in harnessing its full potential across multiple therapeutic domains.